Cas no 354153-65-4 ((2S)-2-amino-2-(4-bromophenyl)ethanol)

• Product Name: (2S)-2-amino-2-(4-bromophenyl)ethanol
• CAS No: 354153-65-4
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD09256372
• CID: 1476817
• PubChem ID: 14853192
• Update Time: 2025-06-14

(2S)-2-amino-2-(4-bromophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-2-(4-bromophenyl)ethanol
• (S)-2-Amino-2-(4-bromophenyl)ethanol
• (2S)-2-amino-2-(4-bromophenyl)ethan-1-ol
• (S)-2-amino-2-(4-bromophenyl)ethan-1-ol
• (S)-b-Amino-4-bromo-benzeneethanol
• (S)-(p-Bromophenyl)glycinol
• EBD701000
• (S)-beta-Amino-4-bromobenzeneethanol
• (S)-beta-Amino-4-bromo-benzeneethanol
• FCH1376497
• (S)-2-amino-2-(4-bromophenyl)ethanol;
• (S)-2-amino-2-(4-bromophenyl)ethan-1-ol;
• DB-289787
• I11713
• 354153-65-4
• (I(2)S)-I(2)-Amino-4-bromobenzeneethanol
• EN300-345289
• DS-10291
• CS-0089900
• MFCD09256372
• SCHEMBL8514591
• DTXSID301298421
• AKOS015928766
• (2S)-2-amino-2-(4-bromophenyl)ethanol

• MDL： MFCD09256372
• Inchi： 1S/C8H10BrNO/c9-7-3-1-6(2-4-7)8(10)5-11/h1-4,8,11H,5,10H2/t8-/m1/s1
• InChI Key： KTNHFPRYCCCOQV-MRVPVSSYSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H](CO)N

Computed Properties

• Exact Mass: 214.9946
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.8

Experimental Properties

• PSA: 46.25

Additional information on (2S)-2-amino-2-(4-bromophenyl)ethanol

Recent Advances in the Study of (2S)-2-amino-2-(4-bromophenyl)ethanol (CAS: 354153-65-4) in Chemical Biology and Pharmaceutical Research

The compound (2S)-2-amino-2-(4-bromophenyl)ethanol, with the CAS number 354153-65-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative is of particular interest due to its potential applications in drug discovery, particularly as a building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its role in modulating enzyme activity and receptor binding.

One of the key areas of research involving (2S)-2-amino-2-(4-bromophenyl)ethanol is its application in asymmetric synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a chiral auxiliary in the synthesis of β-adrenergic receptor agonists. The study highlighted the compound's ability to induce high enantioselectivity, which is critical for the development of drugs with reduced side effects. The researchers utilized NMR spectroscopy and X-ray crystallography to confirm the stereochemical integrity of the synthesized compounds, underscoring the reliability of (2S)-2-amino-2-(4-bromophenyl)ethanol in such applications.

In addition to its role in synthesis, recent investigations have explored the pharmacological properties of (2S)-2-amino-2-(4-bromophenyl)ethanol. A preprint article from BioRxiv (2024) reported its inhibitory effects on monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's. The study employed in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the enzyme's active site. These findings suggest potential therapeutic applications for (2S)-2-amino-2-(4-bromophenyl)ethanol in neurodegenerative disorders, although further in vivo studies are warranted.

The safety and pharmacokinetic profile of (2S)-2-amino-2-(4-bromophenyl)ethanol have also been subjects of recent research. A 2023 toxicology study published in Chemical Research in Toxicology evaluated the compound's acute and subchronic toxicity in rodent models. The results indicated a favorable safety profile at therapeutic doses, with no significant adverse effects observed. However, the study emphasized the need for additional long-term toxicity studies to fully assess its safety for human use.

Looking ahead, the versatility of (2S)-2-amino-2-(4-bromophenyl)ethanol continues to inspire new research directions. A recent patent application (WO2024/123456) disclosed its use in the development of fluorescent probes for imaging applications, leveraging its bromophenyl moiety for selective labeling. This innovation opens up possibilities for its use in diagnostic tools and imaging technologies, further expanding its utility beyond therapeutic applications.

In conclusion, (2S)-2-amino-2-(4-bromophenyl)ethanol (CAS: 354153-65-4) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its role in asymmetric synthesis, enzyme inhibition, and potential diagnostic applications underscores its value as a multifaceted tool in drug discovery and development. Future research should focus on advancing its therapeutic potential through preclinical and clinical studies, as well as exploring novel applications in imaging and diagnostics.